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Compound of Interest

Compound Name: 4,5-Dichloroguaiacol

Cat. No.: B1606925

4,5-Dichloroguaiacol: A Technical Overview

CAS Number: 2460-49-3

This technical guide provides a comprehensive overview of 4,5-Dichloroguaiacol, a
chlorinated organic compound. The information is intended for researchers, scientists, and drug
development professionals, summarizing its chemical properties, analytical methodologies, and
known biological context.

Chemical and Physical Properties

4,5-Dichloroguaiacol is a chlorinated derivative of guaiacol. Its key chemical and physical
properties are summarized in the table below.
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Property Value

Molecular Formula C7HeCl202

Molecular Weight 193.03 g/mol

Melting Point 72-73 °C

Boiling Point 276.73 °C (rough estimate)
Density 1.3883 g/cm3 (rough estimate)
pKa 8.58 + 0.23 (Predicted)
Bioconcentration Factor 107.15

Biological Half-Life 0.71 Days

Environmental Significance

4,5-Dichloroguaiacol has been identified as a component of effluents from pulp and paper
mills that utilize chlorine-based bleaching processes. Its presence in the environment is a
marker for industrial discharge from these sources.

Biological Activity and Toxicological Information

Detailed studies on the specific biological activity and mechanism of action of 4,5-
Dichloroguaiacol in the context of drug development are not extensively available in publicly
accessible literature. Its primary characterization has been within the scope of environmental
monitoring.

Genotoxicity Assessment

While specific genotoxicity data for 4,5-Dichloroguaiacol is limited, a standard approach to
assess the genotoxic potential of a compound involves a battery of in vitro and in vivo tests.

General Experimental Protocol for In Vitro Micronucleus Test:

A common method to evaluate chromosomal damage is the in vitro micronucleus assay.
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e Cell Culture: Human peripheral blood lymphocytes or a suitable cell line (e.g., CHO, V79,
L5178Y) are cultured in appropriate media.

o Exposure: Cells are treated with a range of concentrations of the test compound (e.g., 4,5-
Dichloroguaiacol) with and without a metabolic activation system (S9 mix) for a defined
period (e.g., 3-6 hours).

e Cytochalasin B Treatment: Cytochalasin B is added to the culture to block cytokinesis,
resulting in binucleated cells.

e Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain
(e.g., Giemsa, acridine orange, or a fluorescent dye).

e Scoring: The frequency of micronuclei in binucleated cells is scored under a microscope. An
increase in micronuclei frequency compared to the control group indicates potential
genotoxicity.

In Vitro Assessment In Vivo Assessment (if required)

Yes In Vivo Micronucleus Test
Initial Screening In Vitro Micronucleus Test Positive Result? ¢ Comet Assay Genotoxicity Profile
No
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Bacterial Reverse Mutation Assay (Ames Test)

Click to download full resolution via product page

Figure 1: A generalized workflow for assessing the genotoxicity of a chemical compound.

Signaling Pathways
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There is no specific research available that directly implicates 4,5-Dichloroguaiacol in the
modulation of specific signaling pathways relevant to drug development. However, many
environmental compounds are investigated for their potential to disrupt key cellular signaling
cascades.

Hypothetical Investigative Workflow for Signaling Pathway Analysis:

Should 4,5-Dichloroguaiacol be investigated for its effects on cellular signaling, a typical
workflow would be employed.

o High-Throughput Screening: Utilize reporter gene assays or other high-throughput methods
to screen for activity against a panel of major signaling pathways (e.g., NF-kB, MAPK, Whnt,
PI3K/Akt).

o Target Validation: For any identified "hits," validate the effect using more specific assays
such as Western blotting for key pathway proteins (e.g., phosphorylation status of kinases),
quantitative PCR for target gene expression, or immunofluorescence to observe protein
localization.

e Mechanism of Action Studies: Further experiments would be designed to pinpoint the
specific molecular target and mechanism of interaction within the pathway.
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Figure 2: A logical workflow for investigating the effect of a compound on cellular signaling
pathways.

Analytical Methodologies

The analysis of 4,5-Dichloroguaiacol, particularly in environmental samples, is typically
performed using chromatographic techniques coupled with mass spectrometry.

General Experimental Protocol for GC-MS Analysis:
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e Sample Preparation:

o Extraction: For water samples, liquid-liquid extraction with a suitable solvent (e.g.,
dichloromethane, hexane) or solid-phase extraction (SPE) may be used to isolate and
concentrate the analyte.

o Derivatization: To improve chromatographic properties and detection sensitivity, phenols
are often derivatized. A common method is acetylation using acetic anhydride.

e Gas Chromatography (GC):

o Column: A non-polar or semi-polar capillary column (e.g., DB-5ms) is typically used for
separation.

o Injection: A splitless injection is often employed for trace analysis.

o Temperature Program: An optimized temperature gradient is used to separate 4,5-
Dichloroguaiacol from other compounds in the mixture.

e Mass Spectrometry (MS):
o lonization: Electron ionization (EIl) is commonly used.

o Detection: The mass spectrometer can be operated in full scan mode to identify unknown
compounds or in selected ion monitoring (SIM) mode for sensitive and selective
guantification of the target analyte.

Conclusion

4,5-Dichloroguaiacol is a well-characterized environmental compound primarily associated
with pulp and paper mill effluents. While its physicochemical properties and analytical detection
methods are established, there is a notable lack of in-depth research into its specific biological
activities and effects on cellular signaling pathways from a pharmacological or drug
development perspective. The experimental protocols and workflows described herein
represent standard methodologies that could be applied to further investigate the bioactivity of
this and other related compounds.
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 To cite this document: BenchChem. [What is the CAS number for 4,5-Dichloroguaiacol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606925#what-is-the-cas-number-for-4-5-
dichloroguaiacol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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